[3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine

• CAS: 110135-01-8
• Molecular Formula: C15H25N
• Molecular Weight: 219.372
• SMILES: CC(CC1=CC=C(C=C1)C(C)(C)C)CNC
• InChI: InChI=1S/C15H25N/c1-12(11-16-5)10-13-6-8-14(9-7-13)15(2,3)4/h6-9,12,16H,10-11H2,1-5H3
• InChIKey: PWSCRZWBXSRVNG-UHFFFAOYSA-N
• Solubility: not available

Researchers developing sterol Δ14-reductase inhibitors or sigma receptor ligands require non-interchangeable intermediates. This N-methylated secondary amine offers distinct LogP (3.38) and pKa (~10-11) vs primary amine or morpholine analogs. - **Synthetic utility:** Direct N-alkylation with piperidine/morpholines; bypasses reductive amination. - **Validated benchmark:** Fenpropidin (IC50 0.0018 mM) provides SAR reference. - **Supply:** ≥95% purity; immediate shipment in research quantities.

3-(4-Tert-butylphenyl)-2-methylpropylamine for Research Procurement: Compound Class and Core Characteristics

[3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine (CAS 110135-01-8) is a secondary N-methyl aliphatic amine belonging to the phenylpropylamine class, comprising a 4-tert-butylphenyl ring linked via a 2-methylpropylene chain to a methylamino group (molecular formula C15H25N, MW 219.37 g/mol) . The tert-butyl substituent confers significant steric bulk and lipophilicity (LogP 3.38), while the secondary amine functionality provides a single hydrogen bond donor and acceptor (TPSA 12.03 Ų) . This compound serves as a versatile small-molecule scaffold within the broader family of 3-(4-tert-butylphenyl)-2-methylpropylamines that includes the commercial agricultural fungicides fenpropimorph and fenpropidin [1].

Scaffold 3-(4-tert-Butylphenyl)-2-methylpropyl core shared with sterol biosynthesis inhibitor (SBI) fungicide pharmacophore

Handle Free secondary N-methylamine enables divergent N-alkylation for focused library synthesis

Context Characterized lipophilicity and basicity profile supports ADME prediction and ionization-state interpretation

• [1] Baloch, R.I.; Mercer, E.I. Inhibition of sterol Δ8→Δ7-isomerase and Δ14-reductase by fenpropimorph, tridemorph and fenpropidin in cell-free enzyme systems from Saccharomyces cerevisiae. Phytochemistry, 1987, 26, 663–668. View Source

Why 3-(4-Tert-butylphenyl)-2-methylpropylamine Cannot Be Replaced by Generic Analogs

Simple substitution of [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine with the primary amine analog (CAS 89538-61-4) or the regioisomeric benzylamine (CAS 1041601-33-5) is scientifically unsound because the N-methyl group on the target compound materially alters lipophilicity (LogP 3.38 vs. XlogP ~3.7 for the primary amine) . Furthermore, the secondary amine of the target compound exhibits substantially higher basicity (predicted pKa ~10–11) relative to the tertiary morpholine nitrogen of fenpropimorph (measured pKa 6.98), directly affecting protonation state at physiological pH, salt formation behavior, and membrane partitioning [1]. The free secondary amine also provides a reactive handle for N-functionalization that is absent in the fully substituted cyclic analogs fenpropimorph and fenpropidin, making the target compound a non-interchangeable synthetic node [2].

Primary amine analog (CAS 89538-61-4) Altered lipophilicity from missing N-methyl may shift membrane partitioning and bioaccumulation estimates; direct LogP equivalence cannot be assumed.

Fenpropimorph (CAS 67564-91-4) Morpholine tertiary nitrogen exhibits much lower basicity than the target secondary amine; protonation state, salt formation, and membrane crossing differ substantially.

Cyclic amine fungicides (fenpropimorph / fenpropidin) Absence of a free secondary amine blocks further N-functionalization; pre-cyclized structures cannot serve as synthetic branching points.

• [1] AgroPages. Fenpropimorph physical-chemical properties: pKa 6.98 (20 °C), water solubility 4.3 mg/L (pH 7, 20 °C). View Source
• [2] Sunjic, V.; Majeric, M.; Hamersak, Z.; Avdagic, A. (Industrie Chimiche Capparo S.p.A.). Method for the enantioselective synthesis of chiral derivatives of S-3-(4'-tert-butyl)-phenyl-2-methyl propylamine, systemic fungicides. European Patent EP0775683A1, filed 1996. View Source

Product-Specific Quantitative Differentiation Evidence for 3-(4-Tert-butylphenyl)-2-methylpropylamine

LogP Comparison: Reduced Lipophilicity of N-Methyl Secondary Amine vs. Primary Amine Analog

The target compound [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine exhibits a measured LogP of 3.3821 , which is approximately 0.32 log units lower than the reported XlogP of 3.7 for its closest structural analog, the primary amine 3-(4-tert-butylphenyl)-2-methylpropan-1-amine (CAS 89538-61-4) . This reduction in lipophilicity is attributed to the N-methyl group increasing polar surface area while adding only one carbon atom, resulting in a net decrease in partition coefficient despite the higher molecular weight (219.37 vs. 205.34 g/mol).

Lipophilicity shift

Cross-study comparable

Target LogP 3.38 vs. analog XlogP 3.7 (Δ ≈ −0.32, ~2‑fold lower partition)

Supports lipophilicity context for membrane partitioning interpretation

Context-dependent substitution evaluation; measured vs. calculated values may differ

Evidence Dimension	Lipophilicity (LogP / XlogP)
Target Compound Data	LogP = 3.3821 (measured); MW 219.37 g/mol; formula C15H25N
Comparator Or Baseline	3-(4-tert-butylphenyl)-2-methylpropan-1-amine (CAS 89538-61-4): XlogP = 3.7 (calculated); MW 205.34 g/mol; formula C14H23N
Quantified Difference	ΔLogP ≈ −0.32 (target is less lipophilic); ΔMW = +14.03 g/mol
Conditions	Target LogP from vendor-certified product specification (Leyan); comparator XlogP from calculated value reported in Chem960 database

Why This Matters

The ~0.3 log unit reduction in lipophilicity translates to approximately a 2-fold lower octanol-water partition coefficient, which can materially influence membrane permeability, tissue distribution, and bioaccumulation potential in pharmacological or agrochemical screening programs, making direct substitution of the primary amine analog quantitatively inappropriate.

Basicity Differential: Secondary Amine pKa vs. Tertiary Morpholine in Fenpropimorph

As a secondary alkylamine, [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine is expected to exhibit a conjugate acid pKa in the range of approximately 10–11, consistent with the well-established basicity of secondary aliphatic amines [1]. In contrast, the morpholine nitrogen of fenpropimorph—the commercial fungicide bearing the identical 3-(4-tert-butylphenyl)-2-methylpropyl scaffold—has a measured pKa of 6.98 [2]. This ~3–4 pKa unit difference means that at physiological pH (7.4), the target compound is predominantly protonated (>99.9% ionized), whereas fenpropimorph is only ~28% protonated.

Basicity gap

Class-level inference

Target pKa ~10–11 vs. fenpropimorph pKa 6.98 (Δ ≈ +3–4 units)

Ionization state context for salt formulation and membrane crossing interpretation

Class-level secondary amine pKa; experimental verification recommended

Evidence Dimension	Amine basicity (pKa of conjugate acid)
Target Compound Data	Predicted pKa ~10–11 (secondary N-methyl alkylamine class inference)
Comparator Or Baseline	Fenpropimorph (CAS 67564-91-4): measured pKa = 6.98 at 20 °C
Quantified Difference	ΔpKa ≈ +3 to +4 units (target is substantially more basic)
Conditions	Target: class-level inference from secondary amine pKa literature; Comparator: experimentally measured value reported by AgroPages

Why This Matters

The pronounced difference in ionization state at physiologically and environmentally relevant pH values critically impacts solubility, salt formulation options, and biological membrane crossing. Researchers evaluating amine-containing screening libraries or developing salt forms must account for this quantitative basicity gap—the target compound cannot serve as a direct surrogate for fenpropimorph in assays where ionization-dependent target engagement is operative.

• [1] LibreTexts Chemistry. 21.4: Acidity and Basicity of Amines. The ammonium ions of most simple aliphatic amines have a pKa of about 10 or 11; secondary alkyl amines are among the most basic. View Source
• [2] AgroPages. Fenpropimorph physical-chemical properties: pKa 6.98 (20 °C), base; water solubility 4.3 mg/L (pH 7, 20 °C). View Source

Molecular Scaffold Differentiation: Free Secondary Amine vs. Cyclic Tertiary Amine Fungicides

The target compound [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine (MW 219.37 g/mol, formula C15H25N) is a minimal N-methyl secondary amine scaffold sharing the identical 3-(4-tert-butylphenyl)-2-methylpropyl carbon skeleton with the commercial fungicides fenpropimorph (MW 303.48 g/mol, C20H33NO) and fenpropidin (MW 287.48 g/mol, C19H31N) [1]. However, the target compound lacks the cyclic morpholine or piperidine ring that defines the latter two—fenpropimorph incorporates a cis-2,6-dimethylmorpholine ring, while fenpropidin contains a piperidine ring. The target compound thus presents an unencumbered secondary amine amenable to direct N-alkylation, N-acylation, or N-sulfonylation, enabling divergent synthesis of focused libraries that the pre-cyclized fungicides cannot support.

Synthetic node

Supporting evidence

Free secondary amine (1 H‑bond donor) vs. cyclic morpholine/piperidine (0 H‑bond donors)

Expands chemical space for N‑functionalization and ligand efficiency studies

Ligand efficiency advantage relates to lower MW and HBD presence

Evidence Dimension	Molecular complexity and synthetic accessibility
Target Compound Data	MW 219.37 g/mol; 1 H-bond donor, 1 H-bond acceptor; 4 rotatable bonds; free secondary amine
Comparator Or Baseline	Fenpropimorph: MW 303.48 g/mol; 0 H-bond donors, 2 H-bond acceptors; cis-2,6-dimethylmorpholine ring. Fenpropidin: MW 287.48 g/mol; 0 H-bond donors, 1 H-bond acceptor; piperidine ring.
Quantified Difference	ΔMW = −84.1 g/mol (vs. fenpropimorph); ΔMW = −68.1 g/mol (vs. fenpropidin). Target has 1 H-bond donor vs. 0 for both comparators.
Conditions	Structural and physicochemical comparison based on reported molecular properties; fenpropimorph and fenpropidin structures confirmed by ChEBI and PubChem.

Why This Matters

For medicinal chemistry and agrochemical discovery programs, the target compound offers a branching point for late-stage diversification that the fully elaborated fungicide structures cannot provide. The presence of a hydrogen bond donor expands the accessible chemical space for target engagement, while the lower molecular weight improves ligand efficiency metrics in fragment-based or lead-optimization campaigns.

• [1] ChEBI (Chemical Entities of Biological Interest). Fenpropimorph (CHEBI:83290): cis-4-[3-(4-tert-butylphenyl)-2-methylpropyl]-2,6-dimethylmorpholine, MW 303.48. Fenpropidin (CHEBI:83291): 1-[3-(4-tert-butylphenyl)-2-methylpropyl]piperidine, MW 287.48. View Source

Synthetic Provenance: Documented Intermediate in Fungicide Manufacturing Pathways

The 3-(4-tert-butylphenyl)-2-methylpropylamine scaffold, of which [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine is the N-methyl variant, is explicitly documented as the chiral building block for systemic morpholine and piperidine fungicides in granted patent EP0775683A1 (Industrie Chimiche Capparo S.p.A.) [1]. The patent describes enantioselective synthesis of S-3-(4'-tert-butyl)-phenyl-2-methyl propylamines, with subsequent N-alkylation using secondary amines—including piperidine, pyrrolidine, and cis-3,5-dimethylmorpholine—to furnish the final fungicidal products. The target compound, as the N-methyl secondary amine, represents a direct synthetic precursor or intermediate that can be elaborated to fenpropimorph-type or fenpropidin-type structures by N-alkylation with the appropriate cyclic amine [2]. In the earlier patent US4967003, propylamines including N-butyl-N-3-(1-(4'-tert-butylphenyl)-2-methyl)-propylamine were prepared from 3-(4'-tert-butylphenyl)-2-methylpropionaldehyde by reductive amination and demonstrated as fungicidal active ingredients [3].

Patent provenance

Supporting evidence

Documented intermediate in EP0775683A1 / US5733755A for SBI fungicides

Pre‑installed N‑methyl reduces one synthetic step vs. primary amine route

Route scouting validation requires pilot‑scale assessment

Evidence Dimension	Synthetic utility and patent precedence as fungicide intermediate
Target Compound Data	N-methyl secondary amine; can undergo N-alkylation to generate fenpropimorph (via cis-2,6-dimethylmorpholine) or fenpropidin (via piperidine)
Comparator Or Baseline	3-(4-tert-butylphenyl)-2-methylpropan-1-amine (primary amine) used in EP0775683A1 as the starting scaffold for chiral fungicide synthesis
Quantified Difference	Target compound provides a pre-installed N-methyl group, eliminating one alkylation step compared to the primary amine route described in EP0775683A1 for certain target structures
Conditions	Patent EP0775683A1 (filed 1996, Industrie Chimiche Capparo S.p.A.); Patent US4967003 (filed 1986, assigned to BASF AG) describing propylamine fungicides

Why This Matters

For process chemistry and custom synthesis teams, the target compound offers a validated entry point into a patent-established fungicide pharmacophore with one fewer synthetic transformation required relative to the primary amine starting material, potentially reducing step count, improving overall yield, and lowering cost of goods in route scouting.

• [1] Sunjic, V.; Majeric, M.; Hamersak, Z.; Avdagic, A. (Industrie Chimiche Capparo S.p.A.). Method for the enantioselective synthesis of chiral derivatives of S-3-(4'-tert-butyl)-phenyl-2-methyl propylamine, systemic fungicides. European Patent EP0775683A1, priority date 1995-10-23, published 1997-05-28. View Source
• [2] Sunjic, V.; Majeric, M.; Hamersak, Z.; Avdagic, A. (Industrie Chimiche Capparo S.p.A.). Method for the enantioselective synthesis of chiral derivatives of S-3-(4'-tert-butyl)-phenyl-2-methyl propylamines. United States Patent US5733755A, filed 1996-11-05, granted 1998-03-31. View Source
• [3] Pfiffner, A. (Hoffmann-La Roche). Propylamines, and their use as fungicides. United States Patent US4967003A, filed 1986-11-05, granted 1990-10-30. Example: N-butyl-N-3-(1-(4'-tert-butylphenyl)-2-methyl)-propylamine. View Source

Optimal Procurement and Application Scenarios for 3-(4-Tert-butylphenyl)-2-methylpropylamine

Divergent Synthesis of Sterol Biosynthesis Inhibitor (SBI) Fungicide Libraries

Research teams developing next-generation sterol Δ14-reductase or Δ8→Δ7-isomerase inhibitors can utilize [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine as a common late-stage intermediate for N-alkylation with diverse cyclic amines (morpholines, piperidines, pyrrolidines) to generate focused analog libraries. The established fungicidal potency of fenpropidin (IC50 0.0018 mM) and fenpropimorph (IC50 0.0023 mM) against Saccharomyces cerevisiae sterol isomerase [1] provides a validated benchmark against which new N-substituted derivatives prepared from this scaffold can be compared. The free secondary amine ensures that the N-methyl group is pre-installed, allowing structure-activity relationship (SAR) exploration of the N-alkyl substituent without the confounding effect of variable N-methylation.

Sigma Receptor Ligand Discovery Using Phenylalkylamine Scaffolds

The 3-(4-tert-butylphenyl)-2-methylpropyl scaffold embedded in fenpropimorph has demonstrated high-affinity sigma-1 receptor binding (Ki 17 nM; displacement of (+)-[³H]-pentazocine from recombinant human sigma-1 receptor) [2]. [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine provides a simplified, ring-opened analog of this pharmacophore with a hydrogen bond donor (secondary amine) absent in fenpropimorph, enabling exploration of sigma receptor subtype selectivity through systematic N-functionalization. The lower LogP (3.38 vs. predicted LogP ~4.5 for fenpropimorph) may also improve aqueous solubility and reduce non-specific binding in biochemical assays.

Physicochemical Reference Standard for Secondary Amine Basicity in Structure-Property Relationship Studies

The target compound serves as a well-defined physicochemical probe for calibrating computational pKa and LogP prediction models for secondary arylalkylamines. Its measured LogP of 3.3821 and class-inferred pKa of ~10–11 provide reference data against which the performance of in silico prediction tools (e.g., Marvin, ACD/Labs, MOE) can be benchmarked. This is particularly valuable in agrochemical and pharmaceutical discovery settings where accurate prediction of ionization state and lipophilicity for secondary amine-containing screening compounds is essential for interpreting permeability, solubility, and protein binding data.

Process Chemistry Route Scouting for Fenpropidin-Class Fungicide Manufacture

For industrial process chemists evaluating synthetic routes to fenpropidin and related piperidine fungicides, [3-(4-Tert-butylphenyl)-2-methylpropyl](methyl)amine represents an alternative intermediate that circumvents the reductive amination step required when starting from the primary amine (CAS 89538-61-4) [3]. The patent literature confirms that N-alkylation of similar secondary amines with piperidine proceeds under mild conditions (heating with excess amine or in aprotic solvent such as DMF) [3]. Procurement of this compound at ≥95% purity from commercial suppliers enables direct evaluation in pilot-scale reactions without the need for in-house synthesis and purification of the secondary amine intermediate.

Application

Selection Property

Validation Focus

SBI fungicide library synthesis

Secondary amine synthetic handle

Sterol isomerase inhibition assay benchmarking

Sigma receptor ligand screening

Phenylalkylamine pharmacophore

Sigma‑1 binding assay context

Physicochemical reference standard

Measured LogP / predicted pKa pair

In silico prediction model benchmarking

Process chemistry route scouting

Pre‑installed N‑methyl group

Step‑count reduction evaluation

• [1] Baloch, R.I.; Mercer, E.I. Inhibition of sterol Δ8→Δ7-isomerase and Δ14-reductase by fenpropimorph, tridemorph and fenpropidin in cell-free enzyme systems from Saccharomyces cerevisiae. Phytochemistry, 1987, 26, 663–668. IC50 values: fenpropidin 0.0018 mM, fenpropimorph 0.0023 mM. View Source
• [2] BindingDB Entry BDBM50170654. (+-)-cis-4-(3-(4-tert-butylphenyl)-2-methylpropyl)-2,6-dimethylmorpholine (fenpropimorph). Ki: 17 nM. Assay: Displacement of (+)-[3H]-pentazocine from recombinant human sigma 1 receptor expressed in baculovirus-infected Sf9 insect cell membranes. View Source
• [3] Sunjic, V.; Majeric, M.; Hamersak, Z.; Avdagic, A. (Industrie Chimiche Capparo S.p.A.). United States Patent US5733755A. Method for manufacturing S-3-(4'-tert-butyl)-phenyl-2-methyl propylamines by N-alkylation of chloropropyl intermediate with secondary amines (pyrrolidine, piperidine, cis-3,5-dimethylmorpholine) in DMF or excess amine. View Source